Cas no 180978-00-1 (D-Proline, 3-methyl-,methyl ester, trans- (9CI))

• Product Name: D-Proline, 3-methyl-,methyl ester, trans- (9CI)
• CAS No: 180978-00-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD28101195
• CID: 113580
• PubChem ID: 45089992
• Update Time: 2025-10-05

D-Proline, 3-methyl-,methyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Proline, 3-methyl-,methyl ester, trans- (9CI)
• D-Proline, 3-methyl-, methyl ester, trans- (9CI)
• (2R,3R)-3-Methyl-pyrrolidine-2-carboxylic acid methyl ester
• trans-3-Methyl-pyrrolidine-2-carboxylic acid methyl ester
• SCHEMBL883034
• 180978-00-1
• (2R,3R)-Methyl 3-methylpyrrolidine-2-carboxylate
• (2R,3R)-Methyl3-methylpyrrolidine-2-carboxylate
• J-525009
• Trans-3-methyl-d-proline methyl ester
• METHYL (2R,3R)-3-METHYLPYRROLIDINE-2-CARBOXYLATE

• MDL： MFCD28101195
• Inchi： 1S/C7H13NO2/c1-5-3-4-8-6(5)7(9)10-2/h5-6,8H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： OBTGJTFLRUWIMG-PHDIDXHHSA-N
• SMILES： O(C)C([C@H]1[C@H](C)CCN1)=O

Computed Properties

• Exact Mass: 143.095
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Proline, 3-methyl-,methyl ester, trans- (9CI)

Recent Advances in the Study of D-Proline, 3-methyl-,methyl ester, trans- (9CI) (CAS: 180978-00-1) in Chemical Biology and Pharmaceutical Research

D-Proline, 3-methyl-,methyl ester, trans- (9CI) (CAS: 180978-00-1) is a chiral proline derivative that has garnered significant attention in recent years due to its potential applications in peptide synthesis, drug discovery, and asymmetric catalysis. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic methodologies, and biological relevance.

Recent studies highlight the compound's role as a versatile building block for constrained peptidomimetics. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in stabilizing β-turn structures in peptide-based drug candidates, particularly for GPCR-targeted therapeutics. The methyl ester moiety and trans configuration at the 3-position were found to significantly enhance metabolic stability compared to native proline derivatives.

In synthetic chemistry, novel catalytic systems employing 180978-00-1 as a chiral auxiliary have been developed. A Nature Catalysis paper (2024) reported its successful application in asymmetric Michael additions, achieving >99% ee for various β-substituted carbonyl compounds. The 3-methyl group was shown to provide optimal steric hindrance for facial selectivity in these transformations.

Pharmacokinetic studies published in ACS Pharmacology & Translational Science (2023) revealed interesting properties of D-Proline, 3-methyl-,methyl ester derivatives. The methyl ester group facilitates cell membrane permeability while serving as a prodrug moiety that undergoes esterase-mediated hydrolysis in vivo. This characteristic makes it particularly valuable for CNS-targeted therapeutics where blood-brain barrier penetration is crucial.

Ongoing clinical research (Phase I trials) is investigating proline derivatives containing the 3-methyl motif as potential treatments for neurodegenerative disorders. Preliminary results suggest improved bioavailability and reduced off-target effects compared to earlier generation proline-based compounds. However, further studies are needed to fully characterize the safety profile of these derivatives.

The synthetic accessibility of 180978-00-1 has been improved through recent methodological advances. A 2024 Organic Process Research & Development publication detailed a scalable continuous-flow synthesis route that achieves 85% overall yield from commercially available starting materials. This development addresses previous challenges in large-scale production of this valuable chiral synthon.

In conclusion, D-Proline, 3-methyl-,methyl ester, trans- (9CI) represents a promising scaffold with diverse applications in medicinal chemistry and drug development. Its unique stereochemical features and favorable physicochemical properties continue to inspire innovative research across multiple therapeutic areas. Future directions may include exploration of its applications in PROTAC design and as a component of peptide-drug conjugates.